Cas no 2225177-13-7 (3-(Pyrazin-2-yl)-5-bromophenylboronic acid)

• Product Name: 3-(Pyrazin-2-yl)-5-bromophenylboronic acid
• CAS No: 2225177-13-7
• MF: C₁₀H₈BBrN₂O₂
• MW: 278.90
• CID: 5142371
• PubChem ID: 133554826
• Update Time: 2025-06-15

3-(Pyrazin-2-yl)-5-bromophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrazin-2-yl)-5-bromophenylboronic acid
• Boronic acid, B-[3-bromo-5-(2-pyrazinyl)phenyl]-
• (3-Bromo-5-(pyrazin-2-yl)phenyl)boronic acid
• 2225177-13-7

• Inchi： 1S/C10H8BBrN2O2/c12-9-4-7(3-8(5-9)11(15)16)10-6-13-1-2-14-10/h1-6,15-16H
• InChI Key： KWRAVLNNYYEPLD-UHFFFAOYSA-N
• SMILES： B(C1=CC(C2=NC=CN=C2)=CC(Br)=C1)(O)O

Computed Properties

• Exact Mass: 277.98622g/mol
• Monoisotopic Mass: 277.98622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų

Additional information on 3-(Pyrazin-2-yl)-5-bromophenylboronic acid

3-(Pyrazin-2-yl)-5-bromophenylboronic acid (CAS No. 2225177-13-7): An Overview of Its Properties and Applications

3-(Pyrazin-2-yl)-5-bromophenylboronic acid (CAS No. 2225177-13-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of a pyrazine ring, a bromo substituent, and a phenylboronic acid moiety, which collectively contribute to its diverse reactivity and potential applications.

The chemical structure of 3-(Pyrazin-2-yl)-5-bromophenylboronic acid is particularly noteworthy for its ability to participate in various cross-coupling reactions, such as Suzuki-Miyaura coupling. These reactions are fundamental in the synthesis of complex organic molecules, including pharmaceuticals and functional materials. The boronic acid group is known for its high reactivity with organohalides, making it an essential building block in the construction of carbon-carbon bonds.

Recent research has highlighted the potential of 3-(Pyrazin-2-yl)-5-bromophenylboronic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of pyrazine-based antitumor agents. The bromo substituent allows for further functionalization, enabling the creation of derivatives with enhanced biological activity and selectivity.

In addition to its medicinal applications, 3-(Pyrazin-2-yl)-5-bromophenylboronic acid has shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The pyrazine ring provides strong electron-withdrawing capabilities, while the boronic acid group can be used to fine-tune the electronic properties through further chemical modifications.

The synthesis of 3-(Pyrazin-2-yl)-5-bromophenylboronic acid typically involves a multi-step process that begins with the formation of the pyrazine ring followed by bromination and boronation steps. A common approach involves the reaction of 5-bromoacetophenone with hydrazine to form 5-bromoacetophenone hydrazone, which is then cyclized to form 3-(pyrazin-2-yl)-5-bromobenzene. The final step involves the conversion of the bromobenzene to the corresponding boronic acid using a suitable boron source.

The physical and chemical properties of 3-(Pyrazin-2-yl)-5-bromophenylboronic acid have been extensively studied. It is a white crystalline solid that is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

In terms of safety and handling, while 3-(Pyrazin-2-yl)-5-bromophenylboronic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound.

The versatility and reactivity of 3-(Pyrazin-2-yl)-5-bromophenylboronic acid have made it an important tool in both academic research and industrial applications. Its ability to participate in a wide range of chemical reactions and its potential for further functionalization make it an attractive candidate for the development of new materials and therapeutic agents.

In conclusion, 3-(Pyrazin-2-yl)-5-bromophenylboronic acid (CAS No. 2225177-13-7) represents a valuable addition to the chemist's toolkit. Its unique combination of functional groups offers numerous opportunities for innovation in organic synthesis, medicinal chemistry, and materials science. As research continues to uncover new applications for this compound, its importance in these fields is likely to grow even further.